Cas no 1804535-56-5 (2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid)
2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid
-
- Inchi: 1S/C9H10F3N3O3/c10-9(11,12)18-7-5(2-13)4(1-6(16)17)3-15-8(7)14/h3H,1-2,13H2,(H2,14,15)(H,16,17)
- InChI Key: KZXDUIZVSISWLY-UHFFFAOYSA-N
- SMILES: FC(OC1=C(N)N=CC(CC(=O)O)=C1CN)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 301
- XLogP3: -2.3
- Topological Polar Surface Area: 112
2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022003452-500mg |
2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid |
1804535-56-5 | 97% | 500mg |
$1,078.00 | 2022-04-02 | |
| Alichem | A022003452-1g |
2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid |
1804535-56-5 | 97% | 1g |
$1,831.20 | 2022-04-02 |
2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid
Recent Advances in the Study of 2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS: 1804535-56-5)
The compound 2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS: 1804535-56-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and aminomethyl functional groups, has shown promising potential in various therapeutic applications, including as a building block for novel drug candidates. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of research has been the optimization of synthetic routes for 2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The study highlighted the importance of protecting group strategies and catalytic conditions in achieving high purity and yield, which are critical for subsequent pharmacological evaluations.
Pharmacological investigations have revealed that this compound exhibits notable activity in modulating specific biological pathways. For instance, a recent preclinical study demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory responses. The trifluoromethoxy group, in particular, was found to enhance the compound's binding affinity and metabolic stability, making it a valuable scaffold for further drug development. These findings were corroborated by in vitro and in vivo assays, which showed significant reduction in inflammatory markers without observable toxicity at therapeutic doses.
In addition to its anti-inflammatory properties, 2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid has been explored for its potential in oncology. A 2024 study in Cancer Research reported that derivatives of this compound exhibited selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific kinase targets. The study proposed a mechanism involving the disruption of intracellular signaling pathways, leading to apoptosis in malignant cells. These results suggest a promising avenue for the development of targeted cancer therapies.
Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed in future research. Ongoing studies are focusing on structural modifications to improve these parameters, as well as exploring combination therapies to enhance efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.
In conclusion, 2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS: 1804535-56-5) represents a versatile and promising molecule in the realm of drug discovery. Its unique chemical structure and demonstrated biological activities make it a focal point for ongoing research. As synthetic methodologies and pharmacological understanding continue to advance, this compound is poised to play a significant role in the development of next-generation therapeutics for a range of diseases.
1804535-56-5 (2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)